Carbon tetrabromide
Cat. No. B125887
CAS RN:
558-13-4
M. Wt: 331.63 g/mol
InChI Key: HJUGFYREWKUQJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Carbon tetrabromide (CTB) is a chemical compound with significant applications in various chemical reactions and material science. It is known for its role in facilitating carbon-sulfur bond formation, as evidenced by its use in the synthesis of dithiocarbamates, xanthates, dithioesters, and thioethers from corresponding dithioic acids or thiols . CTB
Scientific Research Applications
Carbon Doping in Semiconductor Materials Carbon tetrabromide (CBr4) is extensively used in the carbon doping of semiconductor materials like Gallium Nitride (GaN), InAlAs, and GaAs. It's employed in processes like radio-frequency plasma-assisted molecular beam epitaxy and low-pressure metal-organic vapor-phase epitaxy (LP-MOVPE) to achieve high doping levels and desired electrical properties. Studies demonstrate that CBr4 doping doesn't deteriorate the structural quality of these materials, maintaining their functional integrity (Green, Mishra, & Speck, 2004), (Ougazzaden, Holavanahalli, Geva, & Smith, 2000), (Huang et al., 2003).
Organic Synthesis and Chemical Reactions CBr4 plays a crucial role in organic synthesis, facilitating reactions like the aerobic photo-oxidative cleavage of styrenes, O-tert-butoxycarbonylation of phenols, and oxidative C-N bond formation in imidazo[1,2-α]pyridines synthesis. These reactions leverage CBr4's ability to act as a catalyst or a reactant, contributing to the efficient production of various organic compounds (Hirashima, Kudo, Nobuta, Tada, & Itoh, 2009), (Chankeshwara, Chebolu, & Chakraborti, 2008), (Huo, Tang, Xie, Wang, & Dong, 2016).
Graphene Synthesis In the field of materials science, particularly for graphene synthesis, CBr4 is used as a precursor in chemical vapor deposition (CVD). This method is noted for achieving high yield and controllable growth of graphene, suggesting CBr4's effectiveness as an alternative for mass production of graphene (Choi et al., 2015).
Structural and Spectroscopic Studies The atomic level structure of liquid CBr4 has been analyzed using synchrotron x-ray diffraction measurement and neutron diffraction dataset. Such studies help in understanding the molecular dynamics and characteristics of CBr4 in different states (Temleitner, 2014).
Environmental Remediation Carbon tetrabromide has been studied in the context of environmental remediation, specifically for the reductive transformation of brominated methanes with nano-scale iron particles. This research is crucial for understanding and developing efficient methods for decontaminating water resources (Lim, Feng, & Zhu, 2007).
Chemical Engineering and Catalysis In chemical engineering, CBr4 is employed as a catalyst in reactions such as acetalization, tetrahydropyranylation, and the synthesis of thioureas and thiuram disulfides. Its efficiency and recoverability make it a valuable component in various synthesis processes (Huo & Chan, 2009), (Liang, Tan, Piao, & Liu, 2008).
Safety And Hazards
Future Directions
The photochemistry of carbon tetrahalides has long been explored to describe their reactions in the natural environment due to its relevance to ozone depletion . Future research may involve developments in three directions . First, multivariable MOFs: MOFs are intrinsically chemical in nature and accordingly the concepts and techniques of molecular chemistry will continue to be of interest in the study of MOFs .
properties
IUPAC Name |
tetrabromomethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CBr4/c2-1(3,4)5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJUGFYREWKUQJT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(Br)(Br)(Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CBr4 |
Source
|
| Record name | CARBON TETRABROMIDE | |
| Source | CAMEO Chemicals | |
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| Record name | CARBON TETRABROMIDE | |
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| Record name | Carbon tetrabromide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Carbon_tetrabromide | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID8060327 |
Source
|
| Record name | Carbon tetrabromide | |
| Source | EPA DSSTox | |
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Molecular Weight |
331.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Carbon tetrabromide appears as a colorless crystalline solid. Much more dense than water and insoluble in water. Toxic by ingestion. Vapors are narcotic in high concentration. Used to make other chemicals., Colorless to yellow-brown crystals with a slight odor; [NIOSH], COLOURLESS CRYSTALS., Colorless to yellow-brown crystals with a slight odor. |
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| Record name | CARBON TETRABROMIDE | |
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| Record name | CARBON TETRABROMIDE | |
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Boiling Point |
374 °F at 760 mmHg (NIOSH, 2023), 189.5 °C, 190 °C, 374 °F |
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| Record name | CARBON TETRABROMIDE | |
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| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
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Solubility |
0.02 % (NIOSH, 2023), Sol in alcohol, ether, chloroform, Soluble in ethanol, chloroform, and ethyl ether., In water, 0.024 g/100 ml @ 30 °C, Solubility in water: none, 0.02% |
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| Record name | CARBON TETRABROMIDE | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Density |
3.42 (NIOSH, 2023) - Denser than water; will sink, 2.9608 @ 100 °C/4 °C, Relative density (water = 1): 3.42, 3.42 |
Source
|
| Record name | CARBON TETRABROMIDE | |
| Source | CAMEO Chemicals | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Record name | CARBON TETRABROMIDE | |
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| Record name | Carbon tetrabromide | |
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| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Vapor Density |
11.4, Relative vapor density (air = 1): 11.4 |
Source
|
| Record name | TETRABROMOMETHANE | |
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| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Vapor Pressure |
40 mmHg at 205 °F (NIOSH, 2023), 0.72 [mmHg], 0.72 mm Hg @ 25 °C, Vapor pressure, kPa at 96 °C: 5.33, 40 mmHg at 205 °F, (205 °F): 40 mmHg |
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| Record name | CARBON TETRABROMIDE | |
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| Record name | CARBON TETRABROMIDE | |
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| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
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Mechanism of Action |
Cardiac arrhythmia, possibly aggravated by elevated levels of catecholamines due to stress ... is suggested as the cause of these adverse responses, which may lead to death. /Fluorocarbons/ |
Source
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Product Name |
Carbon tetrabromide | |
Color/Form |
Colorless, monoclinic tablets, Colorless crystals, Colorless to yellow-brown crystals. | |
CAS RN |
558-13-4 |
Source
|
| Record name | CARBON TETRABROMIDE | |
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| Record name | TETRABROMOMETHANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NLH657095L | |
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| Record name | TETRABROMOMETHANE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2032 | |
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| Record name | CARBON TETRABROMIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0474 | |
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| Record name | CARBON TETRABROMIDE | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/409 | |
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| Record name | Carbon tetrabromide | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
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Melting Point |
194 °F (NIOSH, 2023), 90.1 °C, 90 °C, 194 °F |
Source
|
| Record name | CARBON TETRABROMIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/2827 | |
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| Record name | TETRABROMOMETHANE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2032 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | CARBON TETRABROMIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0474 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | CARBON TETRABROMIDE | |
| Source | Occupational Safety and Health Administration (OSHA) | |
| URL | https://www.osha.gov/chemicaldata/409 | |
| Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Carbon tetrabromide | |
| Source | The National Institute for Occupational Safety and Health (NIOSH) | |
| URL | https://www.cdc.gov/niosh/npg/npgd0106.html | |
| Description | The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/ | |
| Explanation | The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations. | |
Citations
For This Compound
8,690
Citations
… Carbon Tetrabromide.—The method of Wallach2 *served as a basis for our modified preparation of carbon tetrabromide … large quantities of carbon tetrabromide in good yield. Since …
Number of citations: 43
pubs.acs.org
… In this contribution it will be shown that carbon tetrabromide … kinetic dissociation of the carbon tetrabromide is not the sine … of constant dissociation of the carbon tetrabromide. Let us then …
Number of citations: 7
pubs.acs.org
… Carbon tetrabromide is a white substance crystallising in lustrous plates, and melting at 91" C. ; that froill bromopicrin, however, had a somewhat higher melting point (about 93" C.), …
Number of citations: 1
pubs.rsc.org
WHEN bromoform containing bromine is covered with a layer of dilute alkali and left to itself, it often becomes converted after a time into carbon tetrabromide, and this change appears …
Number of citations: 0
pubs.rsc.org
… had already noticed this method for producing carbon tetrabromide. He does not, however, seem to quite recognise that carbon tetrabromide can be prepared from such widely different …
Number of citations: 1
pubs.rsc.org
Carbon tetrachloride (CC1,) with boiling point 76-77'is a suitable organic solvent in different organic reactions, especially for halogenation reactions. Carbon tetrabromide (CBr,) is a …
Number of citations: 20
www.tandfonline.com
… Our results show that the reaction with carbon tetrabromide provides an efficient and convenient method for functionalization of alkanes and arylalkanes. It is advantageous due to high …
Number of citations: 17
www.academia.edu
… However, carbon tetrabromide differs from the halides there … the olefin to one molecule of carbon tetrabromide (cf. ref. 1). … Thus, when a mixture of styrene and carbon tetrabromide (…
Number of citations: 73
pubs.acs.org
… of carbon tetrabromide with the consequent liberation of one … with increase in the carbon tetrabromide concentration but the … (0.5 M carbon tetrabromide, 50) the reaction followed the …
Number of citations: 5
pubs.acs.org
… We describe here the application of this thermodynamic method to the transition in carbon tetrabromide. At 46.9" C this substance undergoes a first-order change to a more symmetrical …
Number of citations: 32
pubs.rsc.org
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